Cas no 2227762-90-3 ((1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227762-90-3
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 6587906
• PubChem ID: 165633266
• Update Time: 2025-07-22

(1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol
• 2227762-90-3
• EN300-1944843
• (1S)-2,2,2-trifluoro-1-[4-methyl-3-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H8F6O/c1-5-2-3-6(8(17)10(14,15)16)4-7(5)9(11,12)13/h2-4,8,17H,1H3/t8-/m0/s1
• InChI Key： VELJPHSUEOOOQP-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC(C)=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Exact Mass: 258.04793385g/mol
• Monoisotopic Mass: 258.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol

Compound Introduction: (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227762-90-3)

(1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol is a sophisticated organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, identified by its CAS number 2227762-90-3, features a chiral center at the (1S) position, making it a valuable candidate for the development of enantioselective drugs and bioactive molecules. The presence of multiple fluorine atoms and methyl groups introduces distinct electronic and steric properties, which are critical for modulating biological activity and improving pharmacokinetic profiles.

The molecular structure of this compound consists of a phenyl ring substituted with a trifluoromethyl group at the 3-position and a methyl group at the 4-position. The ethyl alcohol functional group at the 1-position further enhances its reactivity and potential utility in synthetic chemistry. This arrangement of substituents contributes to its unique chemical behavior, making it an intriguing subject for research in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is known to increase the binding affinity of small molecules to proteins by stabilizing the transition state of enzyme-catalyzed reactions. This property has been leveraged in the design of drugs targeting various diseases, including cancer and infectious disorders.

The chiral center in (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol is particularly significant because enantiomers often exhibit different biological activities despite having identical chemical properties. The (1S) configuration suggests that this compound may have specific interactions with biological receptors or enzymes that its enantiomer does not. This has led to extensive research into the synthesis and characterization of chiral fluorinated compounds for potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. For instance, fluorinated analogs of existing drugs have shown improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The structural features of (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol make it a promising candidate for such applications, as it combines the benefits of fluorine substitution with chiral discrimination.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiopurity. Advanced synthetic techniques, such as asymmetric hydrogenation and stereoselective fluorination, are often employed to achieve the desired molecular structure. These methods are critical for producing compounds with high purity and minimal racemization.

The pharmacological potential of (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to cancer progression and inflammation. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol interacts with biological targets at the molecular level. These insights can guide the design of more effective derivatives and optimize drug candidates for clinical trials.

In conclusion, (1S)-2,2,2-trifluoro-1-4-methyl-3-(trifluoromethyl)phenylethan-1-ol is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of fluorine substitution and chirality makes it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts aim to fully harness its pharmacological benefits and translate them into clinical applications that address unmet medical needs.